Cas no 898449-74-6 (2-chloro-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide)

• Product Name: 2-chloro-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide
• CAS No: 898449-74-6
• MF: C₁₆H₁₁ClN₄O₄S
• MW: 390.800940752029
• CID: 5484961
• Update Time: 2025-11-05

2-chloro-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrobenzamide
• 2-chloro-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide

• Inchi： 1S/C16H11ClN4O4S/c1-26-11-4-2-3-9(7-11)15-19-20-16(25-15)18-14(22)12-8-10(21(23)24)5-6-13(12)17/h2-8H,1H3,(H,18,20,22)
• InChI Key： TVDOFGSUUXVCGG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(SC)=C2)O1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide

Comprehensive Overview of 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide (CAS No. 898449-74-6)

The compound 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide (CAS No. 898449-74-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a 1,3,4-oxadiazole core and nitrobenzamide moiety, this compound is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1,3,4-oxadiazoles, due to their remarkable pharmacological activities. The presence of both methylsulfanyl and nitro groups in this molecule enhances its potential as a multi-target inhibitor, making it a subject of intense study in medicinal chemistry. Many researchers are exploring its interactions with various biological targets, particularly in the context of enzyme inhibition and signal transduction modulation.

The synthesis of 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide involves sophisticated organic transformations, typically starting from 3-(methylsulfanyl)benzoic acid derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable methodologies. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity.

From a structure-activity relationship perspective, the oxadiazole ring in this molecule serves as a crucial pharmacophore, while the chloro and nitro substituents influence its electronic properties and binding affinity. These features make it particularly interesting for researchers investigating small molecule drug candidates for various therapeutic areas. The compound's lipophilicity and molecular weight fall within desirable ranges for drug-like molecules, according to Lipinski's rule of five.

In material science applications, 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide has shown promise due to its conjugated π-system and potential charge transport properties. These characteristics make it a candidate for investigation in organic electronic devices and functional materials. The compound's thermal stability and photophysical properties are currently being evaluated for possible applications in optoelectronic materials and molecular sensors.

Recent patent literature reveals growing commercial interest in derivatives of this compound class, particularly for agricultural applications and pharmaceutical formulations. The nitrobenzamide moiety is known to confer interesting biological activities, while the methylsulfanyl group may enhance bioavailability. These features align with current trends in precision medicine and targeted drug delivery systems that dominate contemporary pharmaceutical research.

Quality control protocols for 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide typically involve HPLC purity analysis and residual solvent testing to ensure compliance with pharmaceutical standards. The compound's stability under various storage conditions is an important consideration for industrial applications, with particular attention to photostability and hygroscopicity.

From a regulatory perspective, researchers working with this compound should be aware of evolving chemical safety guidelines and REACH compliance requirements. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed when working with any synthetic organic compound. The scientific community continues to investigate its environmental fate and biodegradation pathways as part of comprehensive safety assessments.

Future research directions for 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide may include exploration of its structure-activity relationships through systematic modification of its functional groups. Computational chemistry approaches, including molecular docking studies and QSAR modeling, are being employed to predict its interactions with biological targets and optimize its properties for specific applications.

The global market for specialized heterocyclic compounds like 2-chloro-N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-5-nitrobenzamide is expected to grow significantly, driven by increasing demand for innovative pharmaceuticals and advanced materials. Academic and industrial researchers continue to collaborate on developing improved synthetic routes and exploring novel applications for this intriguing molecular scaffold.